Cas no 37577-48-3 (9,10-Dimethyl-octacosanoic acid)

9,10-Dimethyl-octacosanoic acid structure
37577-48-3 structure
Product Name:9,10-Dimethyl-octacosanoic acid
CAS No:37577-48-3
MF:C30H60O2
MW:452.796210289001
CID:2666280
Update Time:2023-08-06

9,10-Dimethyl-octacosanoic acid Chemical and Physical Properties

Names and Identifiers

    • 9,10-dimethyl-octacosanoic acid
    • Nodoic acid
    • LMFA01020234
    • 9,10-Dimethyl-octacosanoic acid
    • Inchi: 1S/C30H60O2/c1-4-5-6-7-8-9-10-11-12-13-14-15-16-17-19-22-25-28(2)29(3)26-23-20-18-21-24-27-30(31)32/h28-29H,4-27H2,1-3H3,(H,31,32)
    • InChI Key: VUKQWNTVHBAURS-UHFFFAOYSA-N
    • SMILES: OC(CCCCCCCC(C)C(C)CCCCCCCCCCCCCCCCCC)=O

Computed Properties

  • Exact Mass: 452.459
  • Monoisotopic Mass: 452.459
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 32
  • Rotatable Bond Count: 26
  • Complexity: 379
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 13.4
  • Topological Polar Surface Area: 37.3
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